Cas no 1805178-00-0 (2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride
• CAS No: 1805178-00-0
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867636
• Update Time: 2025-07-19

2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-5-3(12)1-2(7(10)11)4(13-5)6(9)14/h1,7H
• InChI Key： PSFSWBGGLDGFQS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)Cl)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride

Introduction to 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805178-00-0)

2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805178-00-0) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a versatile building block in organic synthesis.

The molecular structure of 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride is composed of a pyridine ring substituted with a chlorine atom, a difluoromethyl group, an iodine atom, and a carbonyl chloride moiety. These functional groups confer distinct chemical properties that make the compound highly reactive and suitable for various synthetic transformations. The presence of the iodine atom, in particular, provides a valuable handle for further functionalization through cross-coupling reactions, which are widely used in the synthesis of complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The difluoromethyl group in 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride contributes to enhanced metabolic stability and improved pharmacokinetic properties. These attributes are crucial for the development of drugs with better bioavailability and reduced side effects. Studies have shown that fluorinated compounds can modulate protein-protein interactions and enzyme activities, making them attractive candidates for targeting specific biological pathways.

In addition to its potential in drug discovery, 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride has been utilized as an intermediate in the synthesis of agrochemicals and materials science applications. The versatility of this compound lies in its ability to undergo a wide range of chemical reactions, including nucleophilic substitution, elimination, and addition reactions. These reactions enable chemists to introduce various functional groups and create complex molecular architectures with precise control over their properties.

The synthesis of 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent research has focused on developing more efficient and environmentally friendly synthetic routes to produce this compound. For instance, the use of transition-metal catalysts and green solvents has shown promise in reducing the environmental impact of the synthesis while maintaining high reaction efficiency.

The physical properties of 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride, such as its melting point, boiling point, and solubility, are essential for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Safety precautions should be taken when handling this compound due to its reactivity and potential health hazards associated with exposure to carbonyl chlorides.

In conclusion, 2-Chloro-5-(difluoromethyl)-3-iodopyridine-6-carbonyl chloride (CAS No. 1805178-00-0) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.